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Compound of Interest

Compound Name: CCT070535

cat. No.: B15543665

CCT070535: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on CCT070535, a small
molecule inhibitor of the Wnt/p-catenin signaling pathway. This document details its mechanism
of action, provides supplier and purchasing information, summarizes key quantitative data, and
offers detailed experimental protocols for its use in research settings.

Introduction and Mechanism of Action

CCT070535 is a chemical probe that selectively inhibits the Wnt/B-catenin signaling pathway
by blocking TCF-dependent transcription. The canonical Wnt signaling cascade is crucial in
embryonic development and adult tissue homeostasis, and its aberrant activation is a hallmark
of various cancers.

In a quiescent state, the "destruction complex" (composed of Axin, APC, GSK-3[3, and CK1a)
phosphorylates [3-catenin, targeting it for ubiquitination and subsequent proteasomal
degradation. Upon Wnt ligand binding to the Frizzled (FZD) receptor and LRP5/6 co-receptor,
the destruction complex is inhibited. This leads to the accumulation of -catenin in the
cytoplasm and its translocation to the nucleus. In the nucleus, -catenin binds to T-cell
factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors, driving the expression
of Wnt target genes, such as c-myc and cyclin D1, which promote cell proliferation.

CCT070535 exerts its inhibitory effect at the level of the 3-catenin/TCF transcriptional complex,
preventing the expression of these target genes and thereby inhibiting the proliferation of
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cancer cells with constitutively active Wnt signaling.

Supplier and Purchasing Information

CCT070535 is available from several chemical suppliers catering to the research community.
Researchers should always request a certificate of analysis to ensure the purity and identity of
the compound.

Supplier Catalog Number
MedChemExpress HY-164467
Selleck Chemicals S7783

Cayman Chemical 10010204
ApexBio A8647

Tocris Bioscience 4586

Chemical and Physical Properties

A summary of the key chemical and physical properties of CCT070535 is provided below. This
information is essential for proper handling, storage, and preparation of stock solutions.

Property Value

CAS Number 485319-41-3
Molecular Formula C22H22N402
Molecular Weight 374.44 g/mol
Appearance Crystalline solid
Solubility Soluble in DMSO

Store at -20°C for long-term stability. Stock
Storage solutions in DMSO can be stored at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.
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Quantitative Data: In Vitro Efficacy

CCT070535 has demonstrated growth inhibitory activity in various cancer cell lines, particularly
those with mutations leading to constitutive activation of the Wnt/3-catenin pathway. The half-
maximal growth inhibition (G150) values are summarized below.[1]

Cell Line Cancer Type Mutation Status GI50 (pM)[1]

HT29 Colorectal Carcinoma  APC mutant 17.6[1]

HCT116 Colorectal Carcinoma  [B-catenin mutant 11.1]1]

Sw480 Colorectal Carcinoma  APC mutant 11.8[1]
Hepatocellular )

SNU475 ) AXin mutant 13.4[1]
Carcinoma

Signaling Pathway and Mechanism of Inhibition

The following diagram illustrates the canonical Wnt/p-catenin signaling pathway and the point
of intervention for CCT070535.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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